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Introduction
Trimethylsilyl trifluoromethanesulfonate (TMSOTf) is a powerful and versatile Lewis acid

catalyst widely employed in modern organic synthesis, particularly in the realm of carbohydrate

chemistry.[1][2][3] Its high reactivity and oxophilicity make it an exceptional promoter for the

formation of glycosidic linkages, a critical step in the synthesis of oligosaccharides,

glycoconjugates, and nucleosides.[4][5] TMSOTf is also instrumental in various protecting

group manipulations, further highlighting its utility in the construction of complex carbohydrate-

based molecules.[6] This document provides detailed application notes and protocols for the

use of TMSOTf in key carbohydrate chemistry transformations.

Glycosylation Reactions Promoted by TMSOTf
TMSOTf is a go-to catalyst for a multitude of glycosylation reactions, activating a wide array of

glycosyl donors. Its effectiveness stems from its ability to facilitate the departure of the

anomeric leaving group, generating a reactive oxocarbenium ion intermediate that is then

attacked by a glycosyl acceptor.

Activation of Glycosyl Trichloroacetimidates
Glycosyl trichloroacetimidates are among the most common and effective glycosyl donors used

in oligosaccharide synthesis.[7] Their activation by a catalytic amount of TMSOTf is a
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cornerstone of modern carbohydrate chemistry.[7]

Reaction Mechanism:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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